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Compound of Interest

Compound Name: 2-Methoxy-5-propylphenol
CAS No.: 58539-27-8
Cat. No.: B3054153
Get Quote
. J

Executive Summary

Dihydrochavibetol (CAS: 58539-27-8), also known as 5-propylguaiacol, is a phenolic
compound structurally related to Eugenol and Chavibetol.[1][2] Unlike its unsaturated
counterparts, it possesses a saturated propyl side chain. It is a minor constituent of Piper betle
leaves and a key metabolite in the hydrogenation of essential oils. Accurate differentiation from
its isomer Dihydroeugenol (4-propyl-2-methoxyphenol) is critical for quality assurance in flavor
and fragrance industries.[1] This guide provides a definitive protocol for its identification using
GC-MS and 1D/2D NMR spectroscopy.[1]

Chemical Profile & Properties[2][3][4][5][6][7]1[8]1[9]
[10]
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Property Specification

IUPAC Name 5-propyl-2-methoxyphenol

Dihydrochavibetol, 5-Propylguaiacol, 3-Hydroxy-
Common Synonyms
4-methoxypropylbenzene

Molecular Formula

Molecular Weight 166.22 g/mol

Monoisotopic Mass 166.0994 Da

Physical State Pale yellow liquid / Low-melting solid
Soluble in

Solubility , DMSO-

, Methanol, Ethanol

Mass Spectrometry Analysis (GC-MS)[1][9][11]

Experimental Protocol

Instrument: Agilent 7890B GC coupled with 5977B MSD (or equivalent). Inlet: Split/Splitless
(Split ratio 50:1), Temperature: 250°C. Column: HP-5MS Ul (30 m x 0.25 mm, 0.25 pum film
thickness). Carrier Gas: Helium at 1.0 mL/min (constant flow).[1] Oven Program:

e Hold at 60°C for 2 min.
e Ramp 10°C/min to 200°C.

e Ramp 20°C/min to 280°C, hold for 5 min. lonization: Electron Impact (El) at 70 eV.[1] Scan
Range:m/z 40—-400.[1]

Fragmentation Analysis

Dihydrochavibetol exhibits a fragmentation pattern distinct from its allyl counterparts (e.g.,
Chavibetol, MW 164). The saturation of the side chain leads to specific benzylic cleavages.

Key Diagnostic lons:
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166 (

): Molecular ion, typically prominent (30-50% intensity).[1]

137 (

):Base Peak (100%). Formed by the benzylic cleavage of the ethyl group from the propyl
chain (

).[1] This is the most diagnostic peak for propyl-substituted phenols.[1]

151 (
): Loss of a methyl radical (

) from the methoxy group.[1]

122: Secondary fragmentation from

137 (loss of methyl).[1]

91: Tropylium ion (aromatic cluster), indicative of the benzene ring.

Fragmentation Pathway Diagram

The following diagram illustrates the primary fragmentation mechanism under Electron Impact

(EI).
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Figure 1: Proposed EI-MS fragmentation pathway for Dihydrochavibetol.

NMR Spectroscopy Protocol

Differentiation between Dihydrochavibetol (5-propyl) and Dihydroeugenol (4-propyl) relies
heavily on the coupling patterns of the aromatic protons in the

H NMR spectrum.[1]

Experimental Setup

Solvent: Chloroform-d (

) is standard.[1] DMSO-

may be used to observe the phenolic proton clearly.[1] Frequency: 400 MHz or higher
recommended for clear resolution of aromatic coupling.[1] Reference: TMS (

0.00 ppm) or residual solvent peak (

7.26 ppm).[1]
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H NMR Assignments (Simulated for)

The structure is 1-hydroxy-2-methoxy-5-propylbenzene.[1]
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Critical Distinction Note:
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» Dihydrochavibetol (5-propyl): The aromatic pattern is 1,2,5-substituted.[1] You will see one
ortho coupling (H3-H4) and one meta coupling (H4-H6).[1]

» Dihydroeugenol (4-propyl): The aromatic pattern is 1,2,4-substituted.[1] The proton isolated
between the OH and OMe (H-3) appears as a clear doublet (meta coupling only) or singlet,
while H-5 and H-6 show strong ortho coupling.[1]

C NMR Assignments

Solvent:
(
77.16 ppm).[1][3]
Shift (
Carbon Type Assignment
ppm)
C-0O (Ar) 146.5 C-2 (Attached to OMe)
C-O (Ar) 143.8 C-1 (Attached to OH)
C-Ar 135.5 C-5 (Attached to Propyl)
CH (Ar) 120.5 C-6
CH (Ar) 114.2 C-4
CH (Ar) 111.0 C-3
OMe 55.9 Methoxy Carbon
_CH2 37.8 Benzylic Carbon
_CH2 24.8 Middle Propyl Carbon
-CH3 13.8 Terminal Methyl

Experimental Workflow Diagram
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This workflow outlines the logical path from raw material extraction to final structural
verification.[1]
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Figure 2: Integrated extraction and analysis workflow for Dihydrochavibetol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. alpha,beta-Dihydroxanthohumol | C21H2405 | CID 10450920 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. 2-Methoxy-5-propylphenol | C10H1402 | CID 94585 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. rsc.org [rsc.org]

To cite this document: BenchChem. [Application Note: NMR and Mass Spectrometry
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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